3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine

• IUPAC Name: 3-chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine
• InChI: InChI=1S/C9H14ClN3O2/c1-13(6-7(14-2)15-3)9-8(10)11-4-5-12-9/h4-5,7H,6H2,1-3H3
• InChI Key: XUHNPEHXKQGVOF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(OC)OC)C1=NC=CN=C1Cl
• Molecular Formula: C9H14ClN3O2
• Molecular Weight: 231.68 g/mol

Description

3-Chloro-N-(2,2-dimethoxyethyl)-N-methylpyrazin-2-amine, often referred to as CMDMPA, is an organic compound with a wide range of applications in the scientific research field. It is an important intermediate in the synthesis of a variety of compounds, and is used as a building block for the production of pharmaceuticals, agrochemicals, and other industrial chemicals. CMDMPA is also used in a variety of biomedical research applications, including imaging, drug delivery, and gene therapy.

Scientific Research Applications

• Chemical Synthesis and Reactions :

  • The compound 3-dimethoxymethyl-2-(N-cyanoimino)thiazolidine, which is structurally related to the query compound, is known to react with secondary amines, leading to unexpected products like 2,4-diamino-s-triazines. This indicates a potential use in synthetic chemistry for creating novel compounds (Tanaka et al., 1994).
  • In another study, the reaction of 2,3-dichloro-5,6-dicyanopyrazine with amines, including structures similar to the query compound, resulted in various substituted products, showing its potential in diverse chemical syntheses (Hou & Matsuoka, 1993).

• Photodimerization in Chemistry :

  • Ultraviolet irradiation of compounds like 2-aminopyridine and 2-amino-5chloropyridine, which are structurally related to the query compound, resulted in the formation of photodimers. This shows the potential application of these compounds in photochemical processes (Taylor & Kan, 1963).

• Catalytic and Supramolecular Chemistry :

  • The reaction of iron(II) and Schiff base condensates with structures similar to the query compound in air produced a pseudo-dimer complex with a unique structure. This points to its use in catalytic and supramolecular chemistry (Brewer et al., 2007).

• Synthesis of Heterocyclic Compounds :

  • Research involving the synthesis of 3-aminopyrazole, a compound related to the query compound, led to the creation of pyrazolo-[1,5-a]-1,3,5-triazines, indicating its utility in the synthesis of novel heterocyclic compounds (Kobe, Robins, & O'Brien, 1974).